Cas no 220504-75-6 (2,4-Dimethyl-5-nitrobenzoic acid)

• Product Name: 2,4-Dimethyl-5-nitrobenzoic acid
• CAS No: 220504-75-6
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD01463419
• CID: 243953
• PubChem ID: 601141
• Update Time: 2025-11-02

2,4-Dimethyl-5-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Dimethyl-5-nitrobenzoic acid
• Benzoic acid, 2,4-dimethyl-5-nitro- (9CI)
• Benzoic acid,2,4-dimethyl-5-nitro-
• OVWSQNZKIRGLMK-UHFFFAOYSA-N
• 5-nitro-2,4-dimethylbenzoic acid
• Oprea1_244078
• 2,4-dimethyl-5-nitro benzoicacid
• BCP04095
• 2,4-dimethyl-5-nitro-benzoic acid
• 2,4-Dimethyl-5-nitro benzoic acid
• RW3750
• CL8969
• SBB091847
• AKOS000278055
• AE-562/12222226
• DS-2113
• Z424800678
• CS-W005712
• AM20030370
• FT-0698029
• DTXSID90345013
• A1-00227
• 2,4-Dimethyl-5-nitrobenzoicacid
• MFCD01463419
• EN300-60659
• VIA50475
• 2 pound not4-Dimethyl-5-nitrobenzoic acid
• SCHEMBL4180430
• 220504-75-6
• A15382
• DB-019981

• MDL： MFCD01463419
• Inchi： 1S/C9H9NO4/c1-5-3-6(2)8(10(13)14)4-7(5)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： OVWSQNZKIRGLMK-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(C)=CC=1C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.1
• XLogP3: 2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.333±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 371.4℃ at 760 mmHg
• Flash Point: 165.1±13.0 °C
• Refractive Index: 1.589
• Solubility: Very slightly soluble (0.33 g/l) (25 º C),
• PSA: 80.44
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2,4-Dimethyl-5-nitrobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,4-Dimethyl-5-nitrobenzoic acid

2,4-Dimethyl-5-nitrobenzoic Acid (CAS No. 220504-75-6): Properties, Applications, and Market Insights

2,4-Dimethyl-5-nitrobenzoic acid (CAS No. 220504-75-6) is a specialized organic compound with a unique molecular structure that combines a benzoic acid core with methyl and nitro functional groups. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical intermediates, agrochemical synthesis, and material science. Researchers and industry professionals frequently search for terms like "2,4-dimethyl-5-nitrobenzoic acid synthesis", "CAS 220504-75-6 applications", and "nitrobenzoic acid derivatives", highlighting its growing relevance in scientific and industrial circles.

The molecular formula of 2,4-dimethyl-5-nitrobenzoic acid is C₉H₉NO₄, with a molecular weight of 195.17 g/mol. Its structure features two methyl groups at the 2- and 4-positions and a nitro group at the 5-position of the benzoic acid ring. This specific substitution pattern contributes to its distinct chemical properties, including moderate acidity (pKa ≈ 3.5) and good solubility in polar organic solvents like ethanol, methanol, and dimethyl sulfoxide (DMSO). The compound typically appears as a pale yellow crystalline powder with a melting point range of 165-168°C, making it suitable for various synthetic applications.

In pharmaceutical research, 2,4-dimethyl-5-nitrobenzoic acid serves as a valuable building block for drug discovery. Its structure is particularly useful in creating novel non-steroidal anti-inflammatory drugs (NSAIDs) and antimicrobial agents. Recent studies have explored its potential in developing tyrosine kinase inhibitors, addressing the growing demand for targeted cancer therapies. The compound's nitro group allows for further chemical modifications, enabling the creation of diverse pharmacophores. Searches for "pharmaceutical uses of nitrobenzoic acids" and "drug discovery with dimethyl nitrobenzoates" reflect the industry's interest in these applications.

The agrochemical sector utilizes CAS 220504-75-6 as an intermediate in synthesizing advanced crop protection agents. Its structural features contribute to the development of herbicides and fungicides with improved efficacy and environmental profiles. With increasing global focus on sustainable agriculture, researchers are investigating greener synthesis routes for this compound, responding to searches like "eco-friendly synthesis of nitrobenzoic acid derivatives" and "green chemistry approaches to agrochemical intermediates".

Material science applications of 2,4-dimethyl-5-nitrobenzoic acid include its use as a precursor for organic semiconductors and liquid crystal materials. The compound's electron-withdrawing nitro group and planar aromatic structure make it suitable for creating conjugated systems in electronic materials. This aligns with current industry trends toward flexible electronics and organic photovoltaics, addressing popular queries such as "organic electronic materials from benzoic acid derivatives" and "nitroaromatics in material science".

The global market for 2,4-dimethyl-5-nitrobenzoic acid has shown steady growth, driven by increasing demand from pharmaceutical and agrochemical industries. Market analysts note particular expansion in Asia-Pacific regions, where specialty chemical production has been growing rapidly. Current pricing trends and supply chain dynamics for CAS 220504-75-6 are frequently searched topics, especially among procurement specialists and business analysts monitoring the fine chemicals sector.

Quality control and analytical methods for 2,4-dimethyl-5-nitrobenzoic acid typically involve HPLC (High-Performance Liquid Chromatography) with UV detection, with purity standards often exceeding 98%. The compound's characteristic IR absorption bands (1720 cm^-1 for carbonyl, 1530 and 1350 cm^-1 for nitro group) provide reliable identification markers. These technical specifications respond to common laboratory queries about "analytical methods for nitrobenzoic acids" and "characterization of substituted benzoic acids".

Storage and handling recommendations for 2,4-dimethyl-5-nitrobenzoic acid include protection from light and moisture, with optimal storage conditions at room temperature in tightly sealed containers. While not classified as hazardous under standard regulations, proper laboratory practices should be followed. These safety considerations address frequently asked questions about "storage conditions for nitroaromatic compounds" and "handling benzoic acid derivatives" in research settings.

Recent scientific literature has highlighted innovative applications of CAS 220504-75-6 in metal-organic frameworks (MOFs) and coordination polymers. Its ability to act as a multifunctional ligand for transition metals has opened new possibilities in catalysis and gas storage materials. This cutting-edge research responds to growing academic interest in "functional materials from nitroaromatic carboxylic acids" and "MOF design with substituted benzoates".

Environmental fate studies of 2,4-dimethyl-5-nitrobenzoic acid indicate moderate biodegradability under aerobic conditions, with photodegradation as a significant decomposition pathway in aquatic environments. These ecotoxicological profiles are increasingly important considerations for industrial users, matching search trends for "environmental impact of nitrobenzoic acids" and "biodegradation of aromatic nitro compounds".

Future research directions for 2,4-dimethyl-5-nitrobenzoic acid may focus on catalytic reduction of its nitro group to create valuable amino derivatives, or on developing more efficient synthetic routes using continuous flow chemistry. These potential advancements align with industry needs for sustainable and cost-effective production methods, addressing common inquiries about "innovative synthesis of nitroaromatics" and "flow chemistry applications in fine chemical production".

In conclusion, 2,4-dimethyl-5-nitrobenzoic acid (CAS No. 220504-75-6) represents a versatile and valuable chemical intermediate with wide-ranging applications across multiple industries. Its unique combination of structural features continues to inspire innovative uses in pharmaceuticals, agrochemicals, and advanced materials. As research progresses and industrial needs evolve, this compound is likely to maintain its importance in specialty chemical applications, supported by ongoing scientific investigation and technological advancements in related fields.